Cas no 124340-96-1 (2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid)
2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid
- 1H-Benzimidazole-7-carboxylicacid, 2-[4-(dimethylamino)phenyl]-
- 2-(4-DIMETHYLAMINO-PHENYL)-3H-BENZOIMIDAZOLE-4-CARBOXYLIC ACID
- 2-[4-(dimethylamino)phenyl]-1H-benzimidazole-4-carboxylic acid
- 1H-Benzimidazole-7-carboxylicacid,2-[4-(dimethylamino)phenyl]
- 2-(2-IMIDAZOLYL)ETHANOL
- 2-(4-(dimethylamino)-phenyl)-1H-benzimidazole-4-carboxylic acid
- 2-(4-N,N-dimethylaminophenyl)-1H-benzimidazole-4-carboxylic acid
- GL-0554
- 2-[4-(dimethylamino)phenyl]-1H-1,3-benzodiazole-7-carboxylic acid
- 2-(4-dimethylaminophenyl)-3h-benzoimidazole-4-carboxylic acid
- 1H-Benzimidazole-7-carboxylic acid, 2-[4-(dimethylamino)phenyl]-
- AKOS005257055
- 124340-96-1
- SCHEMBL1298060
- MFCD07371393
- AKOS012332209
- DTXSID00443837
-
- MDL: MFCD07371393
- Inchi: 1S/C16H15N3O2/c1-19(2)11-8-6-10(7-9-11)15-17-13-5-3-4-12(16(20)21)14(13)18-15/h3-9H,1-2H3,(H,17,18)(H,20,21)
- InChI Key: AENBPQWURKTNBE-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1N=C(C1C=CC(=CC=1)N(C)C)N2)=O
Computed Properties
- Exact Mass: 281.11600
- Monoisotopic Mass: 281.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 2.8
- Topological Polar Surface Area: 69.2Ų
Experimental Properties
- Density: 1.333
- Boiling Point: 562.2°Cat760mmHg
- Flash Point: 293.8°C
- Refractive Index: 1.711
- PSA: 69.22000
- LogP: 2.99410
2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB424569-1 g |
2-[4-(Dimethylamino)phenyl]-1H-1,3-benzodiazole-7-carboxylic acid |
124340-96-1 | 1g |
€694.20 | 2023-04-24 | ||
| Chemenu | CM556201-1g |
2-[4-(Dimethylamino)phenyl]-1h-1,3-benzodiazole-7-carboxylic acid |
124340-96-1 | 95%+ | 1g |
$570 | 2023-02-03 | |
| abcr | AB424569-1g |
2-[4-(Dimethylamino)phenyl]-1H-1,3-benzodiazole-7-carboxylic acid; . |
124340-96-1 | 1g |
€694.20 | 2025-03-19 | ||
| A2B Chem LLC | AA28163-1g |
1H-Benzimidazole-7-carboxylic acid, 2-[4-(dimethylamino)phenyl]- |
124340-96-1 | 95+% | 1g |
$1190.00 | 2024-04-20 | |
| A2B Chem LLC | AA28163-2g |
1H-Benzimidazole-7-carboxylic acid, 2-[4-(dimethylamino)phenyl]- |
124340-96-1 | 95+% | 2g |
$1618.00 | 2024-04-20 | |
| A2B Chem LLC | AA28163-5g |
1H-Benzimidazole-7-carboxylic acid, 2-[4-(dimethylamino)phenyl]- |
124340-96-1 | 95+% | 5g |
$2293.00 | 2024-04-20 | |
| A2B Chem LLC | AA28163-10g |
1H-Benzimidazole-7-carboxylic acid, 2-[4-(dimethylamino)phenyl]- |
124340-96-1 | 95+% | 10g |
$2878.00 | 2024-04-20 | |
| A2B Chem LLC | AA28163-25g |
1H-Benzimidazole-7-carboxylic acid, 2-[4-(dimethylamino)phenyl]- |
124340-96-1 | 95+% | 25g |
$4250.00 | 2024-04-20 | |
| A2B Chem LLC | AA28163-50g |
1H-Benzimidazole-7-carboxylic acid, 2-[4-(dimethylamino)phenyl]- |
124340-96-1 | 95+% | 50g |
$6028.00 | 2024-04-20 | |
| A2B Chem LLC | AA28163-100g |
1H-Benzimidazole-7-carboxylic acid, 2-[4-(dimethylamino)phenyl]- |
124340-96-1 | 95+% | 100g |
$8593.00 | 2024-04-20 |
2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid
2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid (CAS No. 124340-96-1): A Comprehensive Overview
2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid (CAS No. 124340-96-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.
The molecular structure of 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid is composed of a benzoimidazole core linked to a dimethylamino-substituted phenyl group and a carboxylic acid moiety. The benzoimidazole ring system is known for its biological activity and has been extensively studied for its potential in various therapeutic applications. The presence of the dimethylamino group imparts additional functional properties, enhancing the compound's solubility and reactivity.
In terms of chemical synthesis, several methods have been reported for the preparation of 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid. One common approach involves the condensation of 4-dimethylaminobenzaldehyde with o-phenylenediamine to form the corresponding imidazoline intermediate, followed by cyclization and oxidation to yield the final product. Another method involves the reaction of 7-bromo-1H-benzo[d]imidazole-7-carboxylic acid with 4-dimethylaminophenylboronic acid in the presence of a palladium catalyst. These synthetic routes provide researchers with flexible options to tailor the compound for specific applications.
The biological activities of 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid have been extensively studied in recent years. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. This property makes it a promising candidate for the development of targeted therapies for cancer and other proliferative disorders.
Additionally, 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid has demonstrated anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate signaling pathways involved in inflammation and oxidative stress. In preclinical studies, it has shown efficacy in reducing inflammation in animal models of inflammatory diseases such as arthritis and colitis. The compound's antioxidant properties also make it a potential candidate for the prevention and treatment of oxidative stress-related conditions.
Recent research has also explored the use of 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of light to activate photosensitizers, leading to the generation of reactive oxygen species (ROS) that can selectively destroy cancer cells. The unique electronic properties of this compound make it an attractive candidate for PDT applications, as it can efficiently absorb light and generate ROS upon illumination.
In addition to its therapeutic potential, 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid has been investigated for its use as a fluorescent probe in bioimaging applications. The presence of the dimethylamino group enhances its fluorescence properties, making it suitable for labeling and tracking biomolecules in living cells. This application has significant implications for understanding cellular processes at the molecular level and developing new diagnostic tools.
The safety profile of 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, 2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid (CAS No. 124340-96-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers diverse biological activities, including enzyme inhibition, anti-inflammatory effects, antioxidant properties, photosensitization capabilities, and fluorescent labeling potential. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic utility, positioning it as a promising candidate for future drug development.
124340-96-1 (2-(4-(Dimethylamino)phenyl)-1H-benzo[d]imidazole-7-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)